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Compound of Interest

Compound Name: Allyl propyl sulfide

CAS No.: 27817-67-0

Cat. No.: B1266536

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl propyl sulfide (APS) is an organosulfur compound with the chemical formula C₆H₁₂S. It

is a volatile, colorless to pale-yellow liquid known for its characteristic alliaceous (garlic-like)

odor.[1][2] While structurally similar to other well-studied organosulfur compounds found in

Allium species, such as diallyl disulfide, allyl propyl sulfide itself is less extensively

researched. This guide provides a detailed overview of the known physical and chemical

properties of allyl propyl sulfide, alongside standardized experimental protocols for their

determination. It is intended to serve as a valuable resource for researchers in chemistry, life

sciences, and drug development who may be investigating this and related compounds.

Physical and Chemical Properties
The physical and chemical properties of allyl propyl sulfide are summarized in the tables

below. These data have been compiled from various chemical suppliers and databases.
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Table 1: General and Physical Properties of Allyl Propyl
Sulfide

Property Value Reference(s)

Molecular Formula C₆H₁₂S [1][2]

Molecular Weight 116.22 g/mol [1][3]

CAS Number 27817-67-0 [1][2]

Appearance
Colorless to light yellow, clear

liquid
[1]

Odor Alliaceous, garlic, onion [1]

Boiling Point 140-144 °C at 760 mmHg [1][2]

Density 0.860 - 0.870 g/cm³ at 25 °C [1][2]

Refractive Index 1.4660 - 1.4800 at 20 °C [1][2]

Flash Point 30.1 - 38.89 °C [1][2]

Solubility
Insoluble in water; Soluble in

alcohol
[1]

Vapor Pressure 7.43 mmHg at 25 °C [2]

Table 2: Safety and Reactivity Data for Allyl Propyl
Sulfide
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Property Value Reference(s)

GHS Hazard Statements

H226: Flammable liquid and

vapor.H315: Causes skin

irritation.H319: Causes serious

eye irritation.

GHS Precautionary

Statements

P210, P233, P240, P241,

P242, P243, P264, P280,

P303+P361+P353,

P305+P351+P338,

P332+P313, P337+P313,

P370+P378, P403+P235,

P501

Incompatible Materials Oxidizing agents

Hazardous Decomposition

Products

Carbon monoxide, Carbon

dioxide

Chemical Synthesis
A plausible synthetic route for allyl propyl sulfide is via the Williamson ether synthesis,

adapted for thioethers. This involves the reaction of an allyl halide with a propyl thiol in the

presence of a base.

Allyl Halide
(e.g., Allyl Bromide)

Allyl Propyl Sulfide

Propyl Thiol

Base
(e.g., Sodium Hydroxide)

Solvent
(e.g., Ethanol)

Salt
(e.g., Sodium Bromide)

Water
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Diagram 1: Plausible synthesis of allyl propyl sulfide.

Experimental Protocols
Detailed experimental protocols for the determination of key physical and chemical properties

of allyl propyl sulfide are provided below. These are generalized methods applicable to

volatile organic liquids.

Determination of Boiling Point
The boiling point of allyl propyl sulfide can be determined using the Thiele tube method.

Apparatus:

Thiele tube

Thermometer (0-200 °C)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Bunsen burner or heating mantle

Mineral oil or silicone oil

Procedure:

Fill the Thiele tube with mineral oil to the level of the side arm.

Add a small amount (1-2 mL) of allyl propyl sulfide to the small test tube.

Place the capillary tube (sealed end up) into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.
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Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the oil level is

above the sample.

Gently heat the side arm of the Thiele tube with a small flame or heating mantle.

Observe the capillary tube. As the temperature rises, a slow stream of bubbles will emerge

from the open end of the capillary.

Continue gentle heating until a rapid and continuous stream of bubbles is observed.

Stop heating and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.

Record this temperature.

Determination of Density
The density of allyl propyl sulfide can be determined by measuring the mass of a known

volume.

Apparatus:

Pycnometer or a graduated cylinder (10 mL)

Analytical balance

Water bath set to 25 °C

Thermometer

Procedure:

Clean and dry the pycnometer or graduated cylinder thoroughly.

Weigh the empty container on an analytical balance and record the mass (m₁).
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Fill the container with allyl propyl sulfide to a known volume (V). If using a pycnometer, fill it

completely and insert the stopper, allowing excess liquid to be expelled.

Place the filled container in a water bath at 25 °C for 15 minutes to allow it to reach thermal

equilibrium.

Remove the container from the water bath, dry the outside, and weigh it on the analytical

balance. Record the mass (m₂).

The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V.

Determination of Refractive Index
The refractive index of allyl propyl sulfide can be measured using a refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath (20 °C)

Dropper

Ethanol and lens paper

Procedure:

Turn on the refractometer and the circulating water bath set to 20 °C.

Clean the prism surfaces of the refractometer with ethanol and lens paper.

Using a clean dropper, place a few drops of allyl propyl sulfide onto the lower prism.

Close the prisms and ensure the liquid spreads evenly.

Look through the eyepiece and adjust the coarse and fine adjustment knobs until the

boundary line between the light and dark fields is sharp and centered in the crosshairs.

If a color fringe is observed, adjust the dispersion correction knob to eliminate it.
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Read the refractive index value from the scale.

Clean the prisms thoroughly after the measurement.

Spectroscopic Analysis Workflow
The following diagram illustrates a general workflow for the spectroscopic analysis of allyl
propyl sulfide.

Allyl Propyl Sulfide Sample

Gas Chromatography-
Mass Spectrometry (GC-MS)

Fourier-Transform Infrared
Spectroscopy (FTIR)

Nuclear Magnetic Resonance
Spectroscopy (NMR)

Separation of Components

Infrared Spectrum
(Functional Groups)

NMR Spectrum
(¹H and ¹³C Chemical Shifts)

Mass Spectrum
(Fragmentation Pattern)

Structure Elucidation

Click to download full resolution via product page

Diagram 2: Spectroscopic analysis workflow.

Biological Activity and Drug Development Potential
There is a significant lack of specific research on the biological activities of allyl propyl sulfide.

Much of the existing literature on organosulfur compounds from Allium species focuses on

related molecules such as diallyl disulfide (DADS), diallyl trisulfide (DATS), and allicin.[4] These
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compounds have been investigated for their antimicrobial, antioxidant, anti-inflammatory, and

anticancer properties.[4]

Due to the structural similarities, it could be hypothesized that allyl propyl sulfide may exhibit

some biological activities, but this requires experimental validation. Currently, there are no

published studies detailing the mechanism of action, pharmacological properties, or specific

signaling pathways affected by allyl propyl sulfide. As such, its potential in drug development

remains unexplored. Researchers are encouraged to investigate the bioactivity of this

compound to fill this knowledge gap.

Conclusion
Allyl propyl sulfide is a volatile organosulfur compound with well-defined physical properties

but limited characterization in terms of its chemical reactivity and biological activity. This guide

has provided a consolidated source of its known physical constants and outlined standard

experimental procedures for their verification. The lack of data on its biological effects presents

an opportunity for future research, particularly in the context of the known pharmacological

importance of related compounds from Allium species. Further investigation is warranted to

elucidate the potential of allyl propyl sulfide in medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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